Cas no 544697-94-1 (2-Isobutylcarbamoyl-cyclohexane Carboxylic Acid)

• Product Name: 2-Isobutylcarbamoyl-cyclohexane Carboxylic Acid
• CAS No: 544697-94-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 3071918
• PubChem ID: 3133162
• Update Time: 2025-05-24

2-Isobutylcarbamoyl-cyclohexane Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Isobutylcarbamoyl-cyclohexanecarboxylic acid
• SR-01000319915
• AKOS000301149
• SR-01000319915-1
• 2-[(2-methylpropyl)carbamoyl]cyclohexane-1-carboxylic acid
• 2-(Isobutylcarbamoyl)cyclohexanecarboxylicacid
• 544697-94-1
• 2-(2-methylpropylcarbamoyl)cyclohexane-1-carboxylic acid
• CS-0364865
• 2-(Isobutylcarbamoyl)cyclohexane-1-carboxylic acid
• HMS1557F05
• TimTec1_008211
• 2-(Isobutylcarbamoyl)cyclohexanecarboxylic acid
• AKOS017274531
• 2-Isobutylcarbamoyl-cyclohexane Carboxylic Acid

• MDL： MFCD02584834
• Inchi： 1S/C12H21NO3/c1-8(2)7-13-11(14)9-5-3-4-6-10(9)12(15)16/h8-10H,3-7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： NJDLTLNVUIGTNW-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1C(=O)O)NCC(C)C

Computed Properties

• Exact Mass: 227.15214353Da
• Monoisotopic Mass: 227.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Isobutylcarbamoyl-cyclohexane Carboxylic Acid

2-Isobutylcarbamoyl-cyclohexane Carboxylic Acid: A Comprehensive Overview

2-Isobutylcarbamoyl-cyclohexane carboxylic acid (CAS No: 544697-94-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The name itself highlights its structural components: the isobutylcarbamoyl group attached to a cyclohexane carboxylic acid backbone.

The cyclohexane carboxylic acid moiety forms the core of this molecule, providing a rigid framework that contributes to its stability and reactivity. The isobutylcarbamoyl group, on the other hand, introduces versatility into the compound's chemical properties. Recent studies have explored the synthesis and characterization of this compound, shedding light on its potential for use in drug delivery systems and as a precursor for advanced polymers.

One of the most intriguing aspects of 2-isobutylcarbamoyl-cyclohexane carboxylic acid is its ability to undergo various chemical transformations. Researchers have demonstrated that this compound can be efficiently synthesized through a combination of nucleophilic substitution and condensation reactions. The use of mild reaction conditions has made this synthesis process both scalable and environmentally friendly, aligning with current trends toward sustainable chemistry practices.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the isobutylcarbamoyl group significantly influences the compound's electronic properties, making it a promising candidate for applications in organic electronics. For instance, studies suggest that this compound could serve as a building block for novel semiconducting materials with tailored electronic characteristics.

In terms of biological applications, 2-isobutylcarbamoyl-cyclohexane carboxylic acid has shown potential as a bioactive molecule. Preclinical studies indicate that it exhibits moderate activity against certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. However, further research is required to fully understand its pharmacokinetic profile and safety profile.

The versatility of this compound is further underscored by its ability to form stable complexes with metal ions. Recent research has explored its coordination chemistry, revealing that it can act as a ligand in the formation of metal-organic frameworks (MOFs). These MOFs have shown promise in gas storage and catalysis applications, highlighting the compound's role in materials science.

From an industrial perspective, the synthesis and application of 2-isobutylcarbamoyl-cyclohexane carboxylic acid are gaining traction due to its compatibility with existing manufacturing processes. Its ability to function as both a precursor and a final product makes it a valuable commodity in diverse chemical industries.

In conclusion, 2-isobutylcarbamoyl-cyclohexane carboxylic acid (CAS No: 544697-94-1) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, reactivity, and versatility position it as a key player in future advancements in chemistry and materials science.